2-(3,4-Dimethoxyphenoxy)phenylamine

• IUPAC Name: 2-(3,4-dimethoxyphenoxy)aniline
• InChI: InChI=1S/C14H15NO3/c1-16-13-8-7-10(9-14(13)17-2)18-12-6-4-3-5-11(12)15/h3-9H,15H2,1-2H3
• InChI Key: ULVDYFPOYWXYMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OC2=CC=CC=C2N)OC
• Molecular Formula: C14H15NO3
• DSSTOX Substance ID: DTXSID801294636
• Molecular Weight: 245.27 g/mol
• CAS No.: 640766-60-5

Description

2-(3,4-Dimethoxyphenoxy)phenylamine is a substituted phenylamine derivative featuring a phenoxy ring with 3,4-dimethoxy substituents attached to the phenylamine core. The 3,4-dimethoxy groups on the phenoxy ring are electron-donating, influencing electronic density and reactivity, which is critical in both biological and material science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Dimethoxyphenoxy)phenylamine typically involves the reaction of 3,4-dimethoxyphenol with 2-bromophenylamine under basic conditions. The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the phenoxide ion generated from 3,4-dimethoxyphenol attacks the brominated aromatic ring of 2-bromophenylamine.

Step 1: Dissolve 3,4-dimethoxyphenol in a suitable solvent such as dimethylformamide (DMF).

Step 2: Add a base like potassium carbonate to generate the phenoxide ion.

Step 3: Introduce 2-bromophenylamine to the reaction mixture.

Step 4: Heat the reaction mixture to around 100°C and stir for several hours.

Step 5: After completion, cool the reaction mixture and extract the product using an organic solvent like ethyl acetate.

Step 6: Purify the product by recrystallization or column chromatography.

Industrial Production Methods

Industrial production of 2-(3,4-Dimethoxyphenoxy)phenylamine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dimethoxyphenoxy)phenylamine can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form quinones.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Substitution: Electrophilic reagents such as bromine or nitric acid can be used under controlled conditions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Conversion of nitro groups to amines.

Substitution: Introduction of halogen or nitro groups onto the aromatic rings.

Scientific Research Applications

2-(3,4-Dimethoxyphenoxy)phenylamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the synthesis of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethoxyphenoxy)phenylamine involves its interaction with specific molecular targets. It may act as a ligand for certain receptors, modulating their activity. The methoxy groups can influence the compound’s binding affinity and selectivity towards these targets. Additionally, the phenylamine core can participate in hydrogen bonding and other interactions with biological macromolecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(3,4-Dimethyl)phenylamine and (3,4-Methylenedioxy)phenylamine

• Structural Features :
  • (3,4-Dimethyl)phenylamine : Methyl groups at positions 3 and 4 on the phenyl ring.
  • (3,4-Methylenedioxy)phenylamine : A methylenedioxy bridge (O-CH2-O) at positions 3 and 4.
• Key Findings: Both analogues were incorporated into angucyclinones via nonenzymatic reactions. Compound 4, derived from (3,4-dimethyl)phenylamine, exhibited the strongest Nrf2 transcription activation due to enhanced electron-donating effects and reduced steric hindrance compared to bulkier substituents . The methylenedioxy group in (3,4-methylenedioxy)phenylamine creates a rigid, conjugated system, altering electronic properties but showing lower bioactivity in Nrf2 assays .

Table 1: Comparison of Phenylamine Analogues in Angucyclinone Derivatives

Compound	Substituents	Bioactivity (Nrf2 Activation)	Key Properties
2-(3,4-Dimethoxyphenoxy)phenylamine	3,4-dimethoxy (phenoxy)	Not reported	High electron density, potential for oxidation
(3,4-Dimethyl)phenylamine	3,4-dimethyl	Potent (Compound 4)	Enhanced electron donation, low steric hindrance
(3,4-Methylenedioxy)phenylamine	3,4-methylenedioxy	Moderate	Conjugated system, reduced reactivity

Phenethylamine Derivatives: 3,4-Dimethoxyphenethylamine

• Structural Features : A phenethylamine core with 3,4-dimethoxy groups on the phenyl ring.
• Key Findings: This compound is a neurotransmitter analogue and a precursor in pharmaceutical synthesis. Its ethylamine chain increases flexibility compared to the rigid phenoxy linkage in 2-(3,4-Dimethoxyphenoxy)phenylamine . Used as "Dopamine Impurity C" in pharmacological studies, highlighting its role in quality control for catecholamine-derived drugs .

Lignin Model Compounds: 1-(3,4-Dimethoxyphenoxy)-propanediol (DMP)

• Structural Features: A propanediol backbone with 3,4-dimethoxyphenoxy and 2-methoxyphenoxy substituents.
• Key Findings: DMP undergoes photoelectrochemical oxidation on TiO2 nanotubes, forming intermediates detectable at ~304 nm. Its reactivity is attributed to the electron-rich 3,4-dimethoxyphenoxy group, which lowers the ELUMO-EHOMO gap compared to ketone-containing analogues like HDM .

Table 2: Reactivity Comparison of Lignin Model Compounds

Compound	Structure	Reactivity (Oxidation Rate)	ELUMO-EHOMO Gap
DMP	Propanediol + 3,4-dimethoxyphenoxy	High	Lower (more reactive)
HDM	Propanone + 3,4-dimethoxyphenoxy	Low	Higher (stable)
2-(3,4-Dimethoxyphenoxy)phenylamine	Phenylamine + 3,4-dimethoxyphenoxy	Not tested	Predicted to be low

Electronic and Steric Effects of Substituents

• Electron-Donating Groups : Methoxy groups enhance electron density, improving reactivity in electrophilic substitution and oxidation reactions. For example, dimethyl substituents in (3,4-dimethyl)phenylamine increase Nrf2 activation, while methylenedioxy groups create conjugation effects .
• Steric Considerations: Bulky substituents (e.g., bromo in (4-bromo-3-methyl)phenylamine) reduce incorporation efficiency in angucyclinone synthesis, whereas smaller groups like methyl are better tolerated .